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Compound of Interest

Compound Name: Lana-DNA-IN-2

Cat. No.: B12394964

In-Depth Technical Guide: Lana-DNA-IN-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lana-DNA-IN-2, also identified as Compound 20, is a small molecule inhibitor targeting the
interaction between the Latency-Associated Nuclear Antigen (LANA) and DNA of the Kaposi's
Sarcoma-Associated Herpesvirus (KSHV/HHV-8). LANA is a crucial viral protein for the
establishment and maintenance of viral latency, a hallmark of KSHV infection and associated
malignancies such as Kaposi's sarcoma and primary effusion lymphoma. By disrupting the
LANA-DNA interaction, Lana-DNA-IN-2 presents a promising therapeutic strategy to interfere
with KSHV latent replication and episomal maintenance, offering a novel approach for the
treatment of KSHV-associated diseases. This document provides a comprehensive overview of
the chemical structure, properties, and experimental evaluation of Lana-DNA-IN-2.

Chemical Structure and Properties

Lana-DNA-IN-2 is a derivative of a previously identified inhibitor, expanded through Suzuki-
Miyaura cross-coupling to enhance its inhibitory activity.

Table 1: Physicochemical and ADMET Properties of Lana-DNA-IN-2 (Compound 20)
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Property Value
Chemical Formula C22H19Ns03
Molecular Weight 413.42 g/mol
CAS Number 3033110-75-4
Binding Affinity (KD) to LANA 1.8 uM
Aqueous Solubility High

Caco-2 Permeability High
Metabolic Stability Favorable
Cytotoxicity Low

**3. Mechanism of Action

Lana-DNA-IN-2 functions by competitively inhibiting the binding of the LANA protein to its
specific DNA binding sites within the terminal repeats of the KSHV genome. This interaction is
essential for the replication of the viral episome and its segregation to daughter cells during
mitosis. By blocking this crucial step, Lana-DNA-IN-2 effectively disrupts the latent replication
cycle of KSHV.
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lana-dna-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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